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Introduction

Hepatitis B virus (HBV) infection remains a significant global health challenge, with chronic
infection predisposing individuals to cirrhosis and hepatocellular carcinoma. The T cell-
mediated immune response, particularly the production of cytokines, is crucial for the control
and clearance of HBV. The HBV core protein is a major target for the host immune response,
and the peptide spanning amino acids 128-140 (TPPAYRPPNAPIL) is a well-characterized,
immunodominant MHC class ll-restricted epitope that elicits robust CD4+ T helper (Th) cell
responses.[1]

Intracellular cytokine staining (ICS) followed by flow cytometry is a powerful technique for the
single-cell analysis of antigen-specific T cell responses.[2] This method allows for the
simultaneous quantification of the frequency of cytokine-producing cells and the
characterization of their phenotype. This application note provides a detailed protocol for the
stimulation of peripheral blood mononuclear cells (PBMCs) with the HBV core 128-140 peptide
and subsequent intracellular staining for key Th1 cytokines: interferon-gamma (IFN-y), tumor
necrosis factor-alpha (TNF-a), and interleukin-2 (IL-2).
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Principle of the Method

The protocol involves the in vitro stimulation of PBMCs with the HBV core 128-140 peptide.
During this stimulation, a protein transport inhibitor (e.g., Brefeldin A or Monensin) is added to
block the secretion of newly synthesized cytokines, causing them to accumulate within the
cytoplasm. Following stimulation, cells are stained for cell surface markers to identify T cell
subsets (e.g., CD3, CD4, CD8). Subsequently, the cells are fixed and permeabilized to allow for
the intracellular staining of cytokines with fluorochrome-conjugated antibodies. The stained
cells are then analyzed by flow cytometry to determine the percentage of CD4+ T cells
producing specific cytokines in response to the HBV peptide.

Data Presentation

The following tables summarize representative quantitative data for cytokine production by
CD4+ T cells following HBV core 128-140 stimulation in different patient cohorts. Frequencies
of cytokine-producing cells are typically lower in patients with chronic HBV (cHBV) compared to
individuals with resolved infection.[3]

Table 1: Representative Frequency of Cytokine-Producing CD4+ T Cells after HBV Core 128-
140 Stimulation

% IFN-y+ of CD4+ T % TNF-o+ of CD4+ % IL-2+ of CD4+ T

Cohort

cells (Mean * SD) T cells (Mean £ SD) cells (Mean * SD)
Chronic HBV Patients 0.05 +0.03 0.04 +0.02 0.02 +0.01
Resolved HBV

, 0.50 +0.25 0.45+0.20 0.30+0.15

Infection
Healthy Controls

<0.01 <0.01 <0.01
(Unexposed)

Note: Data are illustrative and may vary based on the specific patient population and
experimental conditions.

Experimental Protocols
Materials and Reagents
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Cells: Cryopreserved or freshly isolated human PBMCs
Peptide: HBV core 128-140 peptide (TPPAYRPPNAPIL), lyophilized[4][5][6]

Culture Medium: RPMI 1640 supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-
glutamine, 100 U/mL penicillin, and 100 pg/mL streptomycin

Stimulation Controls:
o Unstimulated Control: DMSO (vehicle for peptide)
o Positive Control: Staphylococcal enterotoxin B (SEB) or a CEF peptide pool

Protein Transport Inhibitor: Brefeldin A (5 pg/mL final concentration) or Monensin (2 uM final
concentration)

Antibodies for Flow Cytometry (titrated for optimal concentration):

[¢]

Anti-CD3 (e.g., PE-Cy7)

o Anti-CD4 (e.g., APC-H7)

o Anti-CD8 (e.g., PerCP-Cy5.5)

o Anti-IFN-y (e.g., FITC)

o Anti-TNF-a (e.g., PE)

o Anti-IL-2 (e.g., APC)

o Viability Dye (e.g., Fixable Viability Stain 780)

Buffers:

o FACS Buffer: PBS with 2% FBS and 0.05% sodium azide

o Fixation/Permeabilization Buffer (commercially available kits are recommended)

Equipment:
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[e]

37°C, 5% CO2 incubator

o

Flow cytometer

[¢]

96-well U-bottom plates

[¢]

Centrifuge

Detailed Methodology

1. Preparation of Reagents

e HBYV core 128-140 Peptide: Reconstitute the lyophilized peptide in sterile DMSO to a stock
concentration of 1 mg/mL. Aliquot and store at -20°C or -80°C. Further dilute in culture
medium to the final working concentration (typically 1-10 pg/mL).

o Brefeldin A/IMonensin: Prepare a stock solution in DMSO. Dilute in culture medium to the
final working concentration just before use.

2. Cell Thawing and Resting

e Thaw cryopreserved PBMCs quickly in a 37°C water bath.

o Transfer the cells to a 15 mL conical tube containing 9 mL of pre-warmed culture medium.
o Centrifuge at 300 x g for 10 minutes at room temperature.

o Discard the supernatant and resuspend the cell pellet in fresh culture medium.

e Count the cells and assess viability. Viability should be >90%.

e Adjust the cell concentration to 1-2 x 1076 cells/mL in culture medium.

» Allow the cells to rest for at least 2 hours (or overnight) in a 37°C, 5% CO2 incubator.

3. Cell Stimulation

e Plate 1-2 x 10”6 cells per well in a 96-well U-bottom plate.
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Add the HBV core 128-140 peptide to the appropriate wells at the final desired
concentration.

Include an unstimulated control (DMSO) and a positive control (e.g., SEB).

Incubate for 1-2 hours at 37°C, 5% CO2.

Add Brefeldin A (final concentration 5 pg/mL) or Monensin (final concentration 2 uM) to all
wells.

Incubate for an additional 4-6 hours at 37°C, 5% CO2.

. Staining for Surface Markers and Viability

Centrifuge the plate at 500 x g for 5 minutes.

Discard the supernatant and resuspend the cells in 50 pL of FACS buffer containing the
viability dye and the titrated cell surface antibodies (anti-CD3, anti-CD4, anti-CD8).

Incubate for 20-30 minutes at 4°C in the dark.

Wash the cells with 200 pL of FACS buffer and centrifuge at 500 x g for 5 minutes.

. Fixation and Permeabilization

Discard the supernatant and resuspend the cell pellet in 100 pL of Fixation/Permeabilization
solution.

Incubate for 20 minutes at 4°C in the dark.

Wash the cells with 200 pL of 1X Permeabilization Buffer and centrifuge at 500 x g for 5
minutes.

. Intracellular Cytokine Staining

Discard the supernatant and resuspend the cells in 50 pL of 1X Permeabilization Buffer
containing the titrated intracellular cytokine antibodies (anti-IFN-y, anti-TNF-a, anti-1L-2).
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 Incubate for 30 minutes at 4°C in the dark.
e Wash the cells twice with 200 pL of 1X Permeabilization Buffer.
o Resuspend the cells in 200 pL of FACS buffer for flow cytometry analysis.

Mandatory Visualizations
T Cell Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abbiotec.com [abbiotec.com]
2. researchgate.net [researchgate.net]
3. researchgate.net [researchgate.net]
e 4. genscript.com [genscript.com]
5. medchemexpress.com [medchemexpress.com]
6. peptide.com [peptide.com]

¢ To cite this document: BenchChem. [Application Note: Intracellular Cytokine Staining for
Profiling HBV-Specific T Cell Responses]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563621/docs#application-note-intracellular-
cytokine-staining-for-profiling-hbv-specific-t-cell-responses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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